Cas no 69616-95-1 (Uridine 5'-(trihydrogendiphosphate), P'-[2-(acetyl-1-14C-amino)-2-deoxy-a-D-glucopyranosyl] ester (9CI))

• Product Name: Uridine 5'-(trihydrogendiphosphate), P'-[2-(acetyl-1-14C-amino)-2-deoxy-a-D-glucopyranosyl] ester (9CI)
• CAS No: 69616-95-1
• MF: C₁₇H₂₇N₃O₁₇P₂
• MW: 609.346248865128
• CID: 500822
• PubChem ID: 102602047
• Update Time: 2025-04-19

Uridine 5'-(trihydrogendiphosphate), P'-[2-(acetyl-1-14C-amino)-2-deoxy-a-D-glucopyranosyl] ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate), P'-[2-(acetyl-1-14C-amino)-2-deoxy-a-D-glucopyranosyl] ester (9CI)
• URIDINE DIPHOSPHATE N-ACETYL-D-GLUCOSAMINE, [ACETYL-1-14C]
• 69616-95-1
• Uridine diphosphate N-acetyl-D-glucosamine,[acetyl-1-14c]

• Inchi： 1S/C17H27N3O17P2/c1-6(22)18-10-13(26)11(24)7(4-21)35-16(10)36-39(31,32)37-38(29,30)33-5-8-12(25)14(27)15(34-8)20-3-2-9(23)19-17(20)28/h2-3,7-8,10-16,21,24-27H,4-5H2,1H3,(H,18,22)(H,29,30)(H,31,32)(H,19,23,28)/t7-,8-,10-,11-,12-,13-,14-,15-,16-/m1/s1/i6+2
• InChI Key： LFTYTUAZOPRMMI-KYEVCVEQSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)N[14C](C)=O

Computed Properties

• Exact Mass: 609.08481239g/mol
• Monoisotopic Mass: 609.08481239g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 300Ų